Cas no 1340405-63-1 (1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine)

• Product Name: 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine
• CAS No: 1340405-63-1
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• MDL: MFCD19601107
• CID: 5178697
• PubChem ID: 63890432
• Update Time: 2025-06-09

1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine
• Benzenemethanamine, α-(2,2-dimethylpropyl)-2-fluoro-

• MDL： MFCD19601107
• Inchi： 1S/C12H18FN/c1-12(2,3)8-11(14)9-6-4-5-7-10(9)13/h4-7,11H,8,14H2,1-3H3
• InChI Key： NRIQWWQSHXYCOR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine

1-(2-Fluorophenyl)-3,3-Dimethylbutan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1340405-63-1, commonly referred to as 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of amines, characterized by its fluorophenyl group and dimethylbutanamine backbone, which contribute to its distinct chemical behavior and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly in the development of therapeutics targeting various diseases such as cancer and neurodegenerative disorders. The 2-fluorophenyl group in this compound is known to enhance the molecule's lipophilicity, which is a critical factor for drug absorption and bioavailability. Additionally, the dimethylbutanamine moiety provides steric bulk, which can influence the compound's interactions with biological targets such as enzymes and receptors.

One of the most promising applications of 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine lies in its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of bioactive agents, including kinase inhibitors and GPCR modulators. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are key players in cancer cell proliferation.

The synthesis of 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine typically involves multi-step reactions, including nucleophilic substitution and Friedel-Crafts alkylation. The use of fluorine-containing intermediates has been optimized to improve yield and purity, ensuring that the final product meets rigorous quality standards for pharmaceutical applications. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's identity and purity.

In terms of physical properties, 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine is a crystalline solid with a melting point of approximately 78°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods when stored at controlled temperatures.

From an environmental perspective, the ecological impact of 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine has been a subject of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with a half-life of about 28 days in aqueous environments. This information is crucial for assessing its environmental fate and ensuring sustainable practices during its production and use.

In conclusion, 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine (CAS No. 1340405-63-1) stands out as a versatile molecule with significant potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across multiple disciplines.